5-[(6-methoxy-1,3-benzodioxol-5-yl)methylene]-1-methyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5Z)-5-[(6-methoxy-1,3-benzodioxol-5-yl)methylidene]-1-methyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C14H12N2O5S/c1-16-13(18)8(12(17)15-14(16)22)3-7-4-10-11(21-6-20-10)5-9(7)19-2/h3-5H,6H2,1-2H3,(H,15,17,22)/b8-3-
• InChI Key: SDNCHYPNNGARSH-BAQGIRSFSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC3=C(C=C2OC)OCO3)C(=O)NC1=S
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC3=C(C=C2OC)OCO3)/C(=O)NC1=S
• Molecular Formula: C14H12N2O5S
• Molecular Weight: 320.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from basic building blocks such as aldehydes, uracil, and methylene groups. For example, compounds with similar structural motifs have been synthesized through reactions like hydrazone formation, oxidation, and catalyzed transformations leading to various pyrimidinediones and related structures. These synthetic routes demonstrate the complexity and versatility of synthetic strategies in creating such intricate molecules (Zhang et al., 2008).

Molecular Structure Analysis

The molecular structure of compounds in this class has been elucidated using various spectroscopic techniques, including NMR and IR spectroscopy, confirming the presence of key functional groups and the overall molecular framework. The detailed structural analysis helps in understanding the spatial arrangement of atoms and the molecular geometry, which are crucial for predicting the reactivity and interactions of these compounds (Asiri & Khan, 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds are diverse, including electrophilic and nucleophilic additions, cyclocondensation, and ring transformations. These reactions highlight the compound's reactivity towards various reagents, leading to the formation of new chemical bonds and the introduction of different substituents, significantly altering the compound's properties and potential applications (Kurihara et al., 1981).

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

One of the primary scientific research applications of compounds similar to 5-[(6-methoxy-1,3-benzodioxol-5-yl)methylene]-1-methyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is in the synthesis of novel heterocyclic compounds for potential use in medicinal chemistry. For instance, research by Abu‐Hashem et al. (2020) involved the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which include structures similar to the compound . These compounds were evaluated for their anti-inflammatory and analgesic activities, showing significant potential as COX-1/COX-2 inhibitors. The research highlighted the versatility of such structures in developing new therapeutic agents with specific pharmacological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Research

Another application is found in the field of antiviral research. Hocková et al. (2003) conducted a study on 2,4-diamino-6-hydroxypyrimidines substituted at position 5, which bear resemblance to the compound , focusing on their antiviral activities. The study found that several derivatives exhibited significant inhibitory effects on retrovirus replication in cell culture, demonstrating the potential of such compounds in the development of antiviral therapies, especially against HIV (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Synthetic Chemistry Innovations

In synthetic chemistry, compounds like 5-[(6-methoxy-1,3-benzodioxol-5-yl)methylene]-1-methyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione serve as key intermediates or building blocks in the construction of complex molecular architectures. For example, the work by Luo et al. (2005) utilized similar structures in the synthesis of tetrahydrofurobenzofurans and dihydromethanobenzodioxepines, showcasing the compound's role in facilitating ring transformations and expansions, which are critical in the development of new chemical entities with potential biological activities (Luo, Yu, Holloway, Parrish, Greig, & Brossi, 2005).